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Introduction
Ytterbium-171 (¹⁷¹Yb) has emerged as a leading platform for quantum information processing,

primarily due to its unique atomic structure. The ¹⁷¹Yb isotope possesses a nuclear spin of 1/2,

which serves as a robust qubit with long coherence times. A key advantage of ¹⁷¹Yb is that its

ground electronic state has zero electronic angular momentum, making the nuclear spin qubit

exceptionally well-isolated from environmental magnetic and electric field noise.[1] This

property also facilitates high-fidelity non-destructive measurements, a critical requirement for

scalable quantum computing and advanced quantum sensing applications.[1][2]

Quantum non-demolition (QND) measurement allows for the determination of a qubit's state

without altering it, enabling repeated measurements and the implementation of quantum error

correction protocols.[1][2] This document provides an overview of the principles and protocols

for non-destructive measurement of ¹⁷¹Yb qubits, tailored for researchers and professionals in

the quantum sciences.

Principle of Non-destructive Measurement in ¹⁷¹Yb
The non-destructive measurement of a ¹⁷¹Yb qubit is typically achieved through state-selective

fluorescence. The two levels of the nuclear spin qubit, denoted as |0⟩ and |1⟩, are distinguished
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by driving a cycling transition from one of the qubit states to an excited electronic state. When

the qubit is in this "bright" state, it will scatter many photons under laser illumination, resulting in

a strong fluorescence signal. Conversely, the other qubit state, the "dark" state, does not

couple to the laser field and thus scatters no photons. By detecting the presence or absence of

scattered photons, the qubit state can be determined with high fidelity without disturbing the

population in the dark state.

Recent advancements have demonstrated repetitive readout and real-time control of ¹⁷¹Yb

nuclear spin qubits with fidelities exceeding 99%.[1][2]

Key Performance Metrics
The efficacy of non-destructive measurement techniques is characterized by several key

metrics. The following table summarizes reported performance data for various methods

applied to ¹⁷¹Yb qubits.

Measurement
Technique

Fidelity
Measurement
Time

Qubit Survival
Probability

Reference

Fluorescence

Readout
99.5(4)% -

99.3(6)% (single

tweezer)
[3]

Fluorescence

Readout
99.856(8)% 28.1 µs - [4][5]

Fluorescence

Readout
99.915(7)% 99.8 µs - [4][5]

²D₃/₂ State

Shelving
99.88(2)% - - [6][7]

Mid-circuit

Measurement
>99% (inferred) - - [8]

Quantum Non-

Demolition
- - - [9][10]
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State-Selective Fluorescence Detection
This is the most common method for reading out the state of ¹⁷¹Yb qubits.

Methodology:

State Preparation: Initialize the ¹⁷¹Yb ion into a desired superposition of the |0⟩ and |1⟩ qubit

states. This is typically done using microwave or optical Raman transitions.

Laser Tuning: A laser is tuned to a cycling transition that is resonant with one of the qubit

states (e.g., |1⟩) and an excited electronic state. The other qubit state (|0⟩) remains

uncoupled.

Fluorescence Collection: The ion is illuminated with the resonant laser for a specific duration.

If the ion is in the bright state (|1⟩), it will repeatedly absorb and emit photons. These

fluorescent photons are collected using high numerical aperture optics and directed to a

sensitive photodetector, such as a photomultiplier tube (PMT) or an electron-multiplying CCD

(EMCCD) camera.

State Discrimination: The number of detected photons within the measurement window is

counted. A threshold is set to discriminate between the bright and dark states. A photon

count above the threshold indicates the qubit was in the |1⟩ state, while a count below the

threshold indicates the |0⟩ state.

State-Selective Fluorescence Detection Workflow

State Shelving for Enhanced Fidelity
To further improve measurement fidelity, a technique called state shelving can be employed.

This involves transferring the population of one qubit state to a long-lived metastable state that

is immune to the detection laser.

Methodology:

State Preparation: Prepare the ¹⁷¹Yb qubit in a superposition state.

Shelving Pulse: Apply a narrow-linewidth laser pulse that selectively excites the population

from one of the qubit states (e.g., |1⟩) to a metastable state, such as the ²D₃/₂ or ²F₇/₂ state.
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Fluorescence Detection: Proceed with the standard fluorescence detection protocol. Now,

the shelved state is the dark state, and the remaining ground state is the bright state. This

method significantly reduces errors from off-resonant scattering from the dark state during

detection.

Deshelving: After the measurement, another laser pulse can be used to return the population

from the metastable state back to the ground state qubit manifold, allowing for subsequent

quantum operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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